Cas no 768-70-7 (1-ethynyl-3-methoxybenzene)

1-ethynyl-3-methoxybenzene Properties

Names and Identifiers

• 3-Ethynylanisole
• 3-Methoxyphenylacetylene
• 3-ETHYNYLANISOLE 96
• 1-ethynyl-3-methoxybenzene
• 1-Ethynyl-3-methoxy-Benzene
• benzene, 1-ethynyl-3-methoxy-
• 1-Etynyl-3-Methoxy-Benzene
• 3-ethynyl-anisole
• m-methoxyphenylacetylene
• 3-ethynyl-1-methoxybenzene
• KSC643K2L
• (3-methoxy-phenyl) acetylene
• Benzene,1-ethynyl-3-methoxy-
• ZASXCTCNZKFDTP-UHFFFAOYSA-N
• SBB068486
• AN
• FT-0654780
• CS-W003982
• SY021654
• E0627
• CHEMBL1288325
• AM804341
• PS-5552
• InChI=1/C9H8O/c1-3-8-5-4-6-9(7-8)10-2/h1,4-7H,2H
• MFCD00160810
• AKOS008901265
• A19154
• EN300-213783
• SCHEMBL182676
• 3-Ethynylanisole, 96%
• J-504626
• AB04227
• 768-70-7
• DTXSID90348802
• 3-Ethynylanisole,97%
• DB-002509
• +Expand

• MDL： MFCD00160810
• InChIKey： ZASXCTCNZKFDTP-UHFFFAOYSA-N
• Inchi： 1S/C9H8O/c1-3-8-5-4-6-9(7-8)10-2/h1,4-7H,2H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C#C[H])=C1[H]

Computed Properties

• Exact Mass: 132.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.057514874g/mol
• Heavy Atom Count: 10
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 1.67650
• PSA: 9.23000
• Refractive Index: n20/D 1.555(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 90°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.04 g/mL at 25 °C(lit.)

1-ethynyl-3-methoxybenzene Security Information

• WGK Germany：3
• Safety Instruction： 3/9/49-15-36/37/39-43
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 10

1-ethynyl-3-methoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters